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An In-depth Technical Guide to the Piezoelectric Properties of Lithium Tetraborate (Li₂B₄O₇)

Abstract
Lithium tetraborate (Li₂B₄O₇), a synthetic crystal, has garnered significant attention within the

scientific and engineering communities for its unique combination of piezoelectric, acoustic,

and optical properties. Belonging to the tetragonal crystal system, its non-centrosymmetric

structure gives rise to a notable piezoelectric effect. This technical guide provides a

comprehensive overview of the core piezoelectric characteristics of Li₂B₄O₇, intended for

researchers, scientists, and professionals in materials science and device engineering. The

document details the crystal's fundamental physical constants, outlines established

experimental protocols for property characterization, and explores the primary applications that

leverage its electromechanical capabilities, particularly in the realm of high-frequency acoustic

devices.

Introduction
Lithium tetraborate (Li₂B₄O₇ or LTB) is a piezoelectric material known for its superior

performance in Surface Acoustic Wave (SAW) and Bulk Acoustic Wave (BAW) devices.[1][2] Its

key advantages include a high electromechanical coupling coefficient combined with a low

temperature coefficient of frequency (TCF), making it an excellent substrate for filters and

resonators requiring high thermal stability.[1][3][4] The piezoelectricity in Li₂B₄O₇ originates

from its crystal structure, which lacks a center of inversion. This guide synthesizes the available
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data on its piezoelectric coefficients, dielectric and elastic constants, and details the

methodologies used to measure these properties.

Crystal Structure and the Origin of Piezoelectricity
Lithium tetraborate crystallizes in the tetragonal system with the point group 4mm and the

space group I4₁cd.[1][3] This crystal structure is non-centrosymmetric, a fundamental

requirement for a material to exhibit the piezoelectric effect. The basic structural unit is the

(B₄O₇)²⁻ group, which is formed by two BO₃ trigonal planar groups and two BO₄ tetrahedra that

share corners.[1][2] The arrangement of these borate groups and the lithium ions creates a

permanent electric dipole moment along the polar c-axis, leading to its piezoelectric and

pyroelectric properties.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b224960?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/714040642
https://ieeexplore.ieee.org/document/367419/
https://www.tandfonline.com/doi/pdf/10.1080/714040642
https://www.researchgate.net/publication/260642545_Pyroelectric_and_Piezoelectric_Properties_of_Lithium_Tetraborate_Single_Crystal
https://www.tandfonline.com/doi/pdf/10.1080/714040642
https://www.researchgate.net/publication/260642545_Pyroelectric_and_Piezoelectric_Properties_of_Lithium_Tetraborate_Single_Crystal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystal Structure of Li₂B₄O₇

Resulting Property

Tetragonal System
Point Group: 4mm

Space Group: I4₁cd

Basic Unit: (B₄O₇)²⁻
(2x BO₃ triangles, 2x BO₄ tetrahedra)

Non-Centrosymmetric
(Lacks Inversion Center)

Polar Axis along [001] (c-axis)

Piezoelectric Effect
(Coupling of Mechanical and

Electrical Properties)

Enables

Click to download full resolution via product page

Fig. 1: Relationship between Li₂B₄O₇ crystal structure and its piezoelectricity.
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Piezoelectric and Related Physical Properties
The performance of Li₂B₄O₇ in devices is dictated by its piezoelectric, dielectric, and elastic

constants. These anisotropic properties are represented by tensors, and their values determine

the material's response to electrical and mechanical stimuli. The most relevant coefficients are

summarized in the tables below.

Data Presentation
Table 1: Piezoelectric Coefficients of Li₂B₄O₇ at Room Temperature

Coefficient Description Value Unit Reference(s)

d₁₅

Piezoelectric
Charge
Constant

8.07 10⁻¹² C/N [5]

d₃₃
Piezoelectric

Charge Constant
0.8 10⁻¹² C/N [5]

g₃₃
Piezoelectric

Voltage Constant
~270 10⁻³ Vm/N [2]

gₕ
Hydrostatic

Voltage Constant
~100 10⁻³ Vm/N [2]

h₃₁

Piezoelectric

Deformation

Constant

4.95 10⁹ N/C [6]

| h₃₃ | Piezoelectric Deformation Constant | 3.34 | 10⁹ N/C |[6] |

Table 2: Dielectric and Elastic Properties of Li₂B₄O₇ at Room Temperature
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Property Description Value Unit Reference(s)

K₃ / ε₃₃

Relative
Dielectric
Constant

~10 (at 100
kHz)

- [2]

tan δ
Dielectric Loss

Tangent
~1 (at 10 kHz) - [2]

Young's Modulus

(E)
Stiffness

Lower than glass

form
GPa [7]

| Hardness (H) | Resistance to deformation | Higher than glass form | GPa |[7] |

Note: A complete set of elastic constants (cᵢⱼ) is required for comprehensive device modeling

and has been determined, though values vary between sources.[8][9]

Table 3: Acoustic Wave Properties of Li₂B₄O₇

Property Description Value Unit Reference(s)

SAW Coupling

Factor (k²)

Electromechan
ical
conversion
efficiency

0.7 - 1.6 % [5]

SAW Velocity

Speed of surface

wave

propagation

3510 m/s [4]

| Temperature Coefficient of Delay (TCD) | Thermal stability of delay time | ~0 (at 25 °C) | 10⁻⁶ /

°C |[5] |

The high piezoelectric voltage constants (g₃₃, gₕ) indicate that Li₂B₄O₇ is a promising material

for pressure and hydrostatic sensors.[2][6] For high-frequency device applications, the

combination of a high SAW coupling factor and a near-zero temperature coefficient of delay is

particularly advantageous.[4][5]
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Experimental Determination of Piezoelectric
Properties
Accurate characterization of piezoelectric materials is crucial for both fundamental research

and device manufacturing. Several well-established techniques are used to determine the

properties of Li₂B₄O₇ crystals.

Resonance-Antiresonance Method
This is a widely used technique to determine the electromechanical coupling factor (k), elastic

constants, and piezoelectric constants by analyzing the impedance spectrum of a piezoelectric

resonator.

Experimental Protocol:

Sample Preparation: A single crystal of Li₂B₄O₇ is cut into a specific geometry (e.g., a thin

plate or bar) with precise orientation relative to the crystallographic axes. The surfaces are

polished to be flat and parallel.

Electroding: A thin layer of conductive material (e.g., gold or aluminum) is deposited on the

two opposing major surfaces to serve as electrodes.

Measurement: The electroded sample is connected to an impedance analyzer. The analyzer

sweeps a range of frequencies and measures the complex impedance of the sample.

Data Analysis: The frequency at which the impedance is minimum is the resonance

frequency (fᵣ), and the frequency at which it is maximum is the anti-resonance frequency (fₐ).

Calculation: The electromechanical coupling factor (e.g., kₚ for planar mode, kₜ for thickness

mode) is calculated from fᵣ and fₐ using standard formulas derived from the material's

constitutive equations. For example, the planar coupling factor kₚ can be evaluated using

these frequencies.[10]
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Resonance-Antiresonance Experimental Workflow
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Fig. 2: Workflow for determining piezoelectric properties via the resonance method.
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Interferometric Method
This method is used to measure the converse piezoelectric effect, where an applied electric

field induces mechanical strain. It is particularly effective for determining the piezoelectric strain

coefficient (d).

Experimental Protocol:

Setup: A Quadrature Michelson Interferometer is used for high-precision displacement

measurements.[11] The Li₂B₄O₇ crystal is placed in one arm of the interferometer.

Field Application: A variable voltage is applied across the crystal's electrodes, creating an

electric field. This field causes the crystal to expand or contract along the measurement axis.

[11]

Displacement Measurement: The change in the crystal's dimension (ΔL) alters the optical

path length in the interferometer arm, causing a shift in the interference fringes. This shift is

detected and measured with high accuracy.[11]

Calculation: The piezoelectric coefficient d is calculated directly from the relationship ΔL = V

* d, where V is the applied voltage.[11]

High-Resolution X-ray Diffraction (HRXRD)
This technique provides a direct measurement of the piezoelectric modulus by observing the

deformation of the crystal lattice under an electric field.

Experimental Protocol:

Sample Mounting: A precisely oriented Li₂B₄O₇ crystal is mounted on a goniometer in a high-

resolution X-ray diffractometer.

In-situ Electric Field: Electrodes are connected to the crystal to allow for the application of a

static or alternating electric field during the X-ray measurement.

Bragg Peak Measurement: A specific Bragg reflection is monitored. When an electric field is

applied, the resulting lattice strain causes a small angular shift (Δθ) in the position of the

Bragg peak.[12]
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Calculation: By differentiating the Bragg equation, the change in interplanar spacing (Δd/d)

can be related to the measured angular shift. This strain is then used to calculate the

piezoelectric modulus responsible for the deformation.[12]

Applications of Lithium Tetraborate
The favorable material properties of Li₂B₄O₇ have led to its adoption in several key

technological areas, primarily centered around frequency control and sensing.

Surface and Bulk Acoustic Wave (SAW/BAW) Devices
This is the most prominent application for Li₂B₄O₇.[3] SAW and BAW devices, such as filters

and resonators, are fundamental components in modern telecommunications systems,

including mobile phones. The suitability of Li₂B₄O₇ stems from:

High Electromechanical Coupling (k²): Allows for the design of wideband filters with low

insertion loss.[2]

Zero Temperature Coefficient of Delay (TCD): Ensures that the device's frequency response

remains stable over a wide range of operating temperatures, a critical requirement for

frequency control applications.[1]

High-Pressure and Hydrostatic Sensors
The exceptionally large piezoelectric voltage coefficient (g₃₃) makes Li₂B₄O₇ an excellent

candidate for pressure sensors.[2][6] When subjected to mechanical stress, the crystal

generates a large output voltage, leading to high sensitivity. Its high chemical and mechanical

stability further enhances its suitability for sensor applications.
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Fig. 3: Logical pathway from Li₂B₄O₇ properties to key applications.

Conclusion
Lithium tetraborate stands out as a high-performance piezoelectric material with a compelling

set of properties tailored for demanding applications. Its combination of a strong

electromechanical coupling factor and excellent temperature stability has solidified its role in

the market for SAW and BAW devices. Furthermore, its high voltage sensitivity opens avenues

for its use in advanced sensor technologies. Continued research into crystal growth techniques

and device fabrication processes is expected to further expand the applications and enhance

the performance of this versatile piezoelectric crystal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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